“Catch-and-release” of porphyrins by photoswitchable self-assembled monolayers
Journal of Materials Chemistry Pub Date: 2007-08-06 DOI: 10.1039/B708851E
Abstract
A novel cationic, photoresponsive azobenzene derivative with the characteristic of self-assembly, 2-{4-[(E)-(4-{[11-(dodecylthio)undecyl]oxy}phenyl)diazenyl]phenoxy}-N,N,N-trimethylethanaminium bromide (1), has been synthesized. Self-assembled monolayers (SAMs) of 1 on ultrathin, transparent platinum electrodes have been fabricated and the reversible trans ⇆ cis interconversion has been demonstrated by absorption spectroscopy in transmission mode and contact angle measurements. It is shown that such photoresponsive SAMs promote the binding of anionic
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 141807-57-0
